Cas no 6968-59-8 (7-(4-bromophenyl)benzo[a]anthracene)

• Product Name: 7-(4-bromophenyl)benzo[a]anthracene
• CAS No: 6968-59-8
• MF: C₂₄H₁₅Br
• MW: 383.279905557632
• CID: 1738711
• PubChem ID: 248234
• Update Time: 2025-04-21

7-(4-bromophenyl)benzo[a]anthracene Chemical and Physical Properties

Names and Identifiers

• 7-(4-bromophenyl)benzo[a]anthracene
• AC1L6LY2
• 7-(4-bromo-phenyl)-benz[a]anthracene
• AG-K-33074
• AC1Q27CD
• NSC64922
• 7-(4-Brom-phenyl)-benz[a]anthracen
• CTK5D0923
• 7-(4-bromophenyl)tetraphene
• AR-1H2724
• AC1L6LY2; 7-(4-bromo-phenyl)-benz[a]anthracene; AG-K-33074; AC1Q27CD; NSC64922; 7-(4-Brom-phenyl)-benz[a]anthracen; CTK5D0923; 7-(4-bromophenyl)tetraphene; AR-1H2724;
• 6968-59-8
• SCHEMBL25388396
• NSC-64922
• DTXSID80289851

• Inchi： 1S/C24H15Br/c25-19-12-9-17(10-13-19)24-21-8-4-2-6-18(21)15-23-20-7-3-1-5-16(20)11-14-22(23)24/h1-15H
• InChI Key： RQHBWXFKDLJVFJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C2C=CC=CC=2C=C2C3C=CC=CC=3C=CC2=1

Computed Properties

• Exact Mass: 382.03575
• Monoisotopic Mass: 382.035713
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.402
• Boiling Point: 528.4°C at 760 mmHg
• Flash Point: 267.1°C
• Refractive Index: 1.756
• PSA: 0
• LogP: 7.57570